
Safeguarding Your Research: A Comprehensive
Guide to Handling 5-Bromosalicylaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromosalicylaldehyde

Cat. No.: B098134 Get Quote

Essential safety protocols and logistical plans are critical for the secure and effective use of 5-
Bromosalicylaldehyde in research and development. This guide provides immediate,

procedural, and step-by-step instructions for laboratory professionals. Adherence to these

guidelines is paramount for ensuring personal safety and maintaining a secure research

environment.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling 5-Bromosalicylaldehyde, a comprehensive approach to safety involves a

combination of engineering controls and personal protective equipment to minimize exposure.

[1][2][3] Facilities must be equipped with eyewash stations and safety showers in close

proximity to the workstation.[1][2][3]

Engineering Controls:

Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to control dust

and vapor exposure.[1][2][3]

Required Personal Protective Equipment:
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Glasses

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

[3]

Hand Protection Chemical-resistant gloves

Nitrile gloves are a suitable

option. Inspect gloves prior to

use.[2][4]

Body Protection Lab coat or protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[3]

Respiratory Protection NIOSH-approved respirator

A dust mask (type N95) is

recommended, especially

when dealing with the solid

form to avoid dust inhalation.

Operational Plan for Handling 5-
Bromosalicylaldehyde
A systematic approach to handling 5-Bromosalicylaldehyde, from preparation to disposal, is

essential for minimizing risks.

1. Preparation and Handling:

Pre-handling Check: Before use, ensure all necessary PPE is available and in good

condition. Confirm that the fume hood is functioning correctly.

Handling: Avoid generating dust.[1][3] Do not get the chemical in your eyes, on your skin, or

on your clothing.[1][3] Avoid ingestion and inhalation.[1][3] Wash hands and any exposed

skin thoroughly after handling.[1][2]

2. Storage:
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Store in a cool, dry, and well-ventilated place.[2][3]

Keep the container tightly closed.[1][2]

This material is air-sensitive and should be stored under an inert atmosphere.[1][5]

Incompatible materials to avoid are strong oxidizing agents.[1][2]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.

First-Aid Measures:

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2][3]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. If skin

irritation persists, call a physician.[2][3][5]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Get medical

attention if symptoms occur.[1][2][5]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Get

medical attention if symptoms occur.[2][5]

Accidental Release Measures:

Ensure adequate ventilation and use personal protective equipment.[2][5]
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Sweep up the material and shovel it into a suitable, closed container for disposal.[1][2]

Avoid creating dusty conditions.[3]

Prevent the chemical from entering drains or surface water.[1][2]

Disposal Plan
Proper disposal of 5-Bromosalicylaldehyde and its contaminated materials is a critical step in

the chemical's lifecycle to ensure environmental safety.

Waste Container: Use a designated, clearly labeled hazardous waste container for 5-
Bromosalicylaldehyde and any contaminated materials (e.g., gloves, weighing paper).[4]

Labeling: The container must be labeled as "Hazardous Waste" with the full chemical name,

"5-Bromosalicylaldehyde," and indicate the associated hazards.[4]

Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[1][2] Do not dispose of the chemical down the drain or in regular trash.[4] Contact your

institution's environmental health and safety office for guidance on disposal procedures.

Chemical and Physical Properties
A summary of the key quantitative data for 5-Bromosalicylaldehyde is provided below for

easy reference.

Property Value

Molecular Formula C7H5BrO2

Molecular Weight 201.02 g/mol [3]

Appearance Off-white to pale yellow solid/crystal[3][6]

Melting Point 103 - 107 °C[3]

CAS Number 1761-61-1[1]
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The following diagram illustrates the standard workflow for safely handling 5-
Bromosalicylaldehyde in a laboratory setting.
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Caption: Workflow for Handling 5-Bromosalicylaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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